Cas no 2649047-02-7 (1-(Isocyanatomethyl)cyclohex-1-ene)

• Product Name: 1-(Isocyanatomethyl)cyclohex-1-ene
• CAS No: 2649047-02-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6396724
• PubChem ID: 151021749
• Update Time: 2025-10-30

1-(Isocyanatomethyl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• EN300-7225810
• 1-(isocyanatomethyl)cyclohex-1-ene
• 2649047-02-7
• 1-(Isocyanatomethyl)cyclohex-1-ene

• Inchi： 1S/C8H11NO/c10-7-9-6-8-4-2-1-3-5-8/h4H,1-3,5-6H2
• InChI Key： LYFCAQKUWRJORT-UHFFFAOYSA-N
• SMILES： O=C=NCC1=CCCCC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(Isocyanatomethyl)cyclohex-1-ene

1-(Isocyanatomethyl)cyclohex-1-ene: A Comprehensive Overview

1-(Isocyanatomethyl)cyclohex-1-ene, also known by its CAS number 2649047-02-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of cyclohexene, featuring an isocyanatomethyl group attached to the cyclohexene ring. The structure of this compound makes it highly versatile, with potential applications in polymer synthesis, drug delivery systems, and advanced materials.

The isocyanatomethyl group in 1-(Isocyanatomethyl)cyclohex-1-ene introduces reactivity that can be exploited in various chemical reactions. Recent studies have highlighted its ability to participate in click chemistry reactions, which are known for their efficiency and selectivity. This property has led to its use in the synthesis of complex molecules and functional polymers. For instance, researchers have employed this compound in the development of stimuli-responsive materials that can change their properties under specific conditions, such as temperature or pH changes.

In terms of synthesis, 1-(Isocyanatomethyl)cyclohex-1-ene can be prepared through a variety of methods, including catalytic hydrogenation and organometallic reactions. One notable approach involves the use of transition metal catalysts to facilitate the formation of the isocyanatomethyl group. This method not only enhances the reaction yield but also ensures high purity of the final product, making it suitable for industrial applications.

The cyclohexene ring in this compound contributes to its stability and flexibility, which are crucial for its use in polymerization processes. Recent advancements in polymer chemistry have demonstrated that 1-(Isocyanatomethyl)cyclohex-1-ene can serve as a monomer for producing high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and electronic devices where lightweight and durable materials are required.

Beyond its role in polymer synthesis, 1-(Isocyanatomethyl)cyclohex-1-ene has shown promise in medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic effects. For example, researchers have explored its use as a precursor for synthesizing drugs targeting specific biological pathways. The compound's ability to form stable bonds with other molecules makes it an attractive candidate for drug delivery systems, where controlled release mechanisms are essential.

In terms of environmental impact, studies have shown that 1-(Isocyanatomethyl)cyclohex-1-ene exhibits low toxicity and biodegradability under certain conditions. This makes it a more sustainable option compared to some traditional chemicals used in similar applications. As industries increasingly prioritize eco-friendly practices, compounds like this one are expected to play a pivotal role in green chemistry initiatives.

The versatility of 1-(Isocyanatomethyl)cyclohex-1-ene extends to its use in nanotechnology. Researchers have utilized this compound in the synthesis of nanoparticles with unique optical and magnetic properties. These nanoparticles have potential applications in diagnostics, imaging, and targeted drug delivery systems, offering innovative solutions in the medical field.

In conclusion, 1-(Isocyanatomethyl)cyclohex-1-ene, with its CAS number 2649047-02-7, stands out as a multifaceted compound with diverse applications across various scientific domains. Its reactivity, stability, and compatibility with advanced chemical processes make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its impact on modern science and technology is poised to grow significantly.